Cas no 1934412-10-8 (3-Bromo-4-cyanobenzene-1-sulfonyl fluoride)

3-Bromo-4-cyanobenzene-1-sulfonyl fluoride is a versatile aryl sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key functional groups—a bromo substituent, a cyano group, and a sulfonyl fluoride moiety—make it a valuable intermediate for selective modifications, particularly in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. The sulfonyl fluoride group is highly reactive toward nucleophiles, enabling efficient bioconjugation and covalent inhibitor development. The bromo and cyano substituents further enhance its utility in cross-coupling reactions and derivatization. This compound is particularly useful in the design of enzyme inhibitors and probes due to its balanced reactivity and stability under controlled conditions.

3-Bromo-4-cyanobenzene-1-sulfonyl fluoride structure

1934412-10-8 structure

Product Name:3-Bromo-4-cyanobenzene-1-sulfonyl fluoride

CAS No:1934412-10-8

MF:C₇H₃BrFNO₂S

MW:264.071623086929

MDL:MFCD28968454

CID:5211613

PubChem ID:122236011

Update Time:2025-06-07

3-Bromo-4-cyanobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-cyanobenzene-1-sulfonyl fluoride
- MDL： MFCD28968454
- Inchi： 1S/C7H3BrFNO2S/c8-7-3-6(13(9,11)12)2-1-5(7)4-10/h1-3H
- InChI Key： ZGKJNHOBNGJYLZ-UHFFFAOYSA-N
- SMILES： C1(S(F)(=O)=O)=CC=C(C#N)C(Br)=C1

3-Bromo-4-cyanobenzene-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01021926-1g	3-Bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	1g	￥2639.0	2023-03-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01021926-5g	3-Bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	5g	￥7644.0	2023-03-12
Enamine	EN300-224090-0.05g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	0.05g	$563.0	2024-06-20
Enamine	EN300-224090-0.1g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	0.1g	$591.0	2024-06-20
Enamine	EN300-224090-0.25g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	0.25g	$617.0	2024-06-20
Enamine	EN300-224090-0.5g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	0.5g	$645.0	2024-06-20
Enamine	EN300-224090-1.0g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	1.0g	$671.0	2024-06-20
Enamine	EN300-224090-2.5g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	2.5g	$1315.0	2024-06-20
Enamine	EN300-224090-5.0g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	5.0g	$1945.0	2024-06-20
Enamine	EN300-224090-10.0g	3-bromo-4-cyanobenzene-1-sulfonyl fluoride	1934412-10-8	95%	10.0g	$2884.0	2024-06-20